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Quantitative Thermal Data Summary

The table below summarizes the key thermal stability data for different calcium adipate compounds from

the search results:

Compound Name Form / Context
Thermal Stability /
Decomposition
Temperature

Key Characteristics /
Transitions

Calcium Adipate
Monohydrate [1]

Single Crystal Stable up to 103°C Loses water of

crystallization above this
point [1].

Calcium Adipate
Monohydrate [1]

Single Crystal Major decomposition at
~250°C

Final decomposition step
of the organic matrix [1].

Calcium-Adipate
Frameworks (GWMOF-

7, GWMOF-8) [2] [3]

Metal-Organic
Frameworks

(MOFs)

Undergo solid-state
transformation

Transforms into a denser
3D framework upon

heating [2] [3].
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The thermal data for calcium adipate was primarily obtained through Thermogravimetric Analysis

(TGA). Here are the detailed methodologies as cited in the research:

General TGA Procedure: The sample is heated in a controlled atmosphere (often nitrogen or air) at
a specific, constant heating rate (e.g., °C/min). The mass of the sample is continuously measured as

the temperature increases. The resulting plot of mass (%) versus temperature (°C) reveals the
temperatures at which the material loses mass due to processes like dehydration or decomposition

[4].
For Calcium Adipate Monohydrate Single Crystals: The thermogravimetric analysis was used to

confirm the suggested chemical formula Ca(C6H8O4)·H2O. The analysis showed that the material is
stable up to 103°C, after which it dehydrates. The final decomposition of the organic content occurs

around 250°C [1].
For Calcium-Adipate Frameworks (MOFs): The thermal properties of the synthesized frameworks

[Ca(C6H8O4)(H2O)2]·(template) were studied using TGA. The analysis demonstrated that
these structures undergo a solid-state transformation upon heating, resulting in a denser three-

dimensional framework [2] [3].

Guide to Thermal Analysis Experiment Workflow

The following diagram outlines a general experimental workflow for conducting a thermal stability study of

a material like calcium adipate, based on standard practices inferred from the search results.
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Start: Material Synthesis
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(Powder or Crystal)

Characterization
(PXRD, FTIR, Raman)

Thermogravimetric
Analysis (TGA)

Data Processing &
Kinetic Analysis

Interpretation:
Identify Transition Events

Report Thermal Stability

Click to download full resolution via product page

This workflow shows the key steps, from preparing the sample and confirming its initial structure with

techniques like Powder X-ray Diffraction (PXRD) and Fourier-Transform Infrared (FTIR) spectroscopy, to

performing the core TGA experiment and analyzing the data to identify stability thresholds and

decomposition points [1] [2].
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Suggestions for Further Research

The available search results provide a foundational understanding but are not exhaustive. For a more

comprehensive whitepaper, you could:

Consult Specialized Databases: Search for additional data on platforms like SciFinder or Reaxys

using the CAS numbers 7486-40-0 or 22322-28-7 [5] [6].
Investigate Kinetics: The search results mention that iterative algorithms can be used for kinetic

analysis of TGA data to determine parameters like activation energy, which is crucial for predicting
material lifetime and stability [4].

Explore Decomposition Products: Further research could focus on identifying the gaseous and
solid products of decomposition after the 250°C mark, which is not detailed in the current findings.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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